Cas no 832688-29-6 (N-{3-5-(3-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{3-5-(3-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 832688-29-6
• MF: C₁₈H₂₀FN₃O₄S₂
• MW: 425.497505187988
• CID: 6043189
• PubChem ID: 2978746
• Update Time: 2025-06-08

N-{3-5-(3-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-5-(3-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• Ethanesulfonamide, N-[3-[5-(3-fluorophenyl)-4,5-dihydro-1-(methylsulfonyl)-1H-pyrazol-3-yl]phenyl]-
• SCHEMBL22633772
• N-{3-[5-(3-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide
• F0622-0291
• AKOS024588300
• N-[3-[3-(3-fluorophenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• 832688-29-6
• N-(3-(5-(3-fluorophenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
• Z431511516

• Inchi： 1S/C18H20FN3O4S2/c1-3-28(25,26)21-16-9-5-6-13(11-16)17-12-18(22(20-17)27(2,23)24)14-7-4-8-15(19)10-14/h4-11,18,21H,3,12H2,1-2H3
• InChI Key： ZZFHNSDSCNPPRD-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=CC(C2CC(C3=CC=CC(F)=C3)N(S(C)(=O)=O)N=2)=C1)(=O)=O)C

Computed Properties

• Exact Mass: 425.08792664g/mol
• Monoisotopic Mass: 425.08792664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 586.9±60.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Additional information on N-{3-5-(3-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

N-{3-5-(3-Fluorophenyl)-1-Methanesulfonyl-4,5-Dihydro-1H-Pyrazol-3-ylphenyl}Ethane-1-Sulfonamide: A Comprehensive Overview

N-{3-5-(3-Fluorophenyl)-1-Methanesulfonyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 832688-29-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of sulfonamides and is characterized by its unique structural features, including a pyrazole ring and a fluorinated phenyl group. These structural elements contribute to its biological activity and pharmacological properties.

The synthesis of N-{3-5-(3-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide typically involves multi-step reactions, starting from readily available starting materials. The key steps include the formation of the pyrazole ring through a cyclocondensation reaction and the subsequent introduction of the sulfonamide and fluorinated phenyl groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its biological activity, N-{3-5-(3-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide has shown promising results in various preclinical studies. One of the primary areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent research has explored the anti-cancer properties of N-{3-5-(3-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This suggests that this compound could be a valuable addition to the arsenal of anti-cancer drugs.

The pharmacokinetic properties of N-{3-5-(3-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide have also been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low clearance rates. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, N-{3-5-(3-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide has also been studied for its safety profile. Toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The ongoing research into N-{3-5-(3-fluorophenyl)-1-methanesulfonyl-4,5-dihydro-1H-pyrazol-3-y lphenyl}ethane - 1 - sulfonamide is driven by its promising therapeutic potential and the need for new treatments for various diseases. Current efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, researchers are exploring combination therapies involving this compound with other drugs to achieve synergistic effects.

In conclusion, N-{3 - 5 - ( 3 - fluorophen yl ) - 1 - methanesulfony l - 4 , 5 - dihydro - 1 H - pyra zol - 3 - ylphen yl } ethane - 1 - sulfonam ide (CAS No. 832688 - 29 - 6) represents a promising compound with diverse biological activities and therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. As research continues to advance, it is likely that this compound will play a significant role in the treatment of various diseases in the future.